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Compound of Interest

Compound Name: 2-(1-Adamantyl)-4-bromophenol

Cat. No.: B123311 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 2-(1-Adamantyl)-4-
bromophenol (CAS No. 104224-68-2). Adherence to these protocols is essential for ensuring

a safe laboratory environment.

Chemical and Physical Properties
2-(1-Adamantyl)-4-bromophenol is a white to light brown powder.[1][2] Key physical and

chemical properties are summarized below.

Property Value

Molecular Formula C₁₆H₁₉BrO[2][3]

Molecular Weight 307.23 g/mol [4]

Melting Point 137-142°C[1][2]

Boiling Point 392.0±35.0°C (Predicted)[4]

Density 1.442±0.06 g/cm³ (Predicted)[4]

Appearance White to light brown powder[1][2]

Personal Protective Equipment (PPE)
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Appropriate PPE is mandatory to prevent skin and eye contact, inhalation, and ingestion. Given

that 2-(1-Adamantyl)-4-bromophenol is a brominated phenol, precautions for handling

corrosive and toxic compounds must be followed.[5]

PPE Category Specification Rationale

Eye and Face Protection
Chemical splash goggles and

a face shield.[5][6]

Protects against splashes and

dust.

Hand Protection

Double-gloving is

recommended. Use butyl

rubber or neoprene gloves for

direct handling.[6][7] Nitrile

gloves may be used for

incidental contact but should

be changed immediately upon

contamination.[6][8]

Phenols can penetrate many

types of gloves; butyl rubber

and neoprene offer better

resistance.[7]

Body Protection

A lab coat worn over long-

sleeved clothing and long

pants. An impervious apron

(butyl rubber or neoprene)

should be worn when there is

a potential for splashing.[7]

Provides a barrier against skin

contact.

Footwear Closed-toe shoes.[5] Protects feet from spills.

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

and a particulate pre-filter

should be used if dust or

aerosols are generated and

engineering controls are not

sufficient.

Protects against inhalation of

dust and vapors.

Safe Handling and Operational Plan
A systematic approach to handling 2-(1-Adamantyl)-4-bromophenol is crucial to minimize

exposure.
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3.1. Engineering Controls

Fume Hood: All work with this compound, especially when handling the powder or preparing

solutions, must be conducted in a certified chemical fume hood.[5][6]

Ventilation: Ensure adequate general laboratory ventilation.[9]

Eyewash and Safety Shower: An eyewash station and safety shower must be readily

accessible in the immediate work area.[6]

3.2. Step-by-Step Handling Protocol

Preparation: Before starting work, ensure the fume hood is functioning correctly and all

necessary PPE is available and in good condition. Prepare all necessary equipment and

reagents.

Weighing: If weighing the solid, do so in the fume hood on a tared weigh boat. Handle the

powder carefully to avoid creating dust.

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid

splashing.

Reactions: Conduct all reactions in a closed system or under reflux in the fume hood.

Post-Handling: After handling, decontaminate the work area with an appropriate solvent and

then soap and water.

Hand Washing: Always wash hands thoroughly with soap and water after removing gloves

and before leaving the laboratory.[10]

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.
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Emergency Situation Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing.[5] Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open.[5] Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[5]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[5]

Spill

For small spills, absorb the material with an inert

absorbent (e.g., vermiculite, sand). For larger

spills, evacuate the area and contact the

institution's environmental health and safety

department.[11]

Disposal Plan
2-(1-Adamantyl)-4-bromophenol is a halogenated organic compound and must be disposed

of as hazardous waste.

5.1. Waste Segregation

Halogenated Waste: All solid waste contaminated with this compound (e.g., gloves, weigh

boats, paper towels) and any unused solid or solutions must be collected in a designated,

properly labeled "Halogenated Organic Waste" container.[12][13]

Non-Halogenated Waste: Do not mix with non-halogenated waste streams.[14]

5.2. Disposal Procedure
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Container: Use a chemically resistant container with a secure lid.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"2-(1-Adamantyl)-4-bromophenol," and any other components of the waste stream.

Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials.

Pickup: Arrange for waste pickup through your institution's environmental health and safety

department. Halogenated organic waste is typically disposed of via incineration by a licensed

hazardous waste contractor.[14]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling 2-(1-Adamantyl)-4-
bromophenol in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b123311?utm_src=pdf-body
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://www.benchchem.com/product/b123311?utm_src=pdf-body
https://www.benchchem.com/product/b123311?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling 2-(1-Adamantyl)-4-bromophenol
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Caption: A flowchart outlining the key steps for safely handling 2-(1-Adamantyl)-4-
bromophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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